3-(2-methoxyphenyl)-N-(1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl)propanamide

• IUPAC Name: 3-(2-methoxyphenyl)-N-[1-(4-methyl-6-oxo-1H-pyrimidin-2-yl)piperidin-4-yl]propanamide
• InChI: InChI=1S/C20H26N4O3/c1-14-13-19(26)23-20(21-14)24-11-9-16(10-12-24)22-18(25)8-7-15-5-3-4-6-17(15)27-2/h3-6,13,16H,7-12H2,1-2H3,(H,22,25)(H,21,23,26)
• InChI Key: QIWBLRQSFKJJMS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)NC(=N1)N2CCC(CC2)NC(=O)CCC3=CC=CC=C3OC
• Molecular Formula: C20H26N4O3
• Molecular Weight: 370.4 g/mol
• CAS No.: 1903048-28-1

Description

3-(2-methoxyphenyl)-N-(1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl)propanamide is a useful research compound. Its molecular formula is C20H26N4O3 and its molecular weight is 370.453. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Pharmacological Applications

The synthesis of compounds bearing structural similarities to "3-(2-methoxyphenyl)-N-(1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl)propanamide" has been explored for their potential pharmacological properties. For instance, the study by Abu‐Hashem et al. (2020) focused on synthesizing novel benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone, showcasing anti-inflammatory and analgesic properties. The synthesized compounds demonstrated significant inhibitory activity on cyclooxygenase enzymes, indicating potential therapeutic applications in managing pain and inflammation (Abu‐Hashem et al., 2020).

Another research avenue involves the synthesis of piperidine derivatives, as described by Vardanyan (2018), which delves into various pharmacological properties and uses of 1-substituted piperidines. This study highlights the diverse therapeutic potential of piperidine derivatives, ranging from anticholinergic agents to antihistamines, further emphasizing the compound's relevance in medicinal chemistry (Vardanyan, 2018).

Antifungal and Antibacterial Activities

Compounds structurally related to "this compound" have been investigated for their antimicrobial activities. For instance, the research by Xiao et al. (2014) on secondary metabolites from the endophytic Botryosphaeria dothidea of Melia azedarach uncovered compounds with significant antifungal and antibacterial activities. These findings suggest potential applications in developing new antimicrobial agents, further underlining the importance of structural analogs of the compound (Xiao et al., 2014).